Cas no 62369-81-7 (Urea, [7-(benzoyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]-)

• Product name: Urea, [7-(benzoyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]-
• CAS No: 62369-81-7
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 447636
• PubChem ID: 21490949

Urea, [7-(benzoyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Urea, [7-(benzoyloxy)-4,5,6,7-tetrahydrobenzo[b]thien-4-yl]-
• [4-(carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophen-7-yl] benzoate
• 4-(Carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophen-7-yl benzoate
• DTXSID70614774
• 62369-81-7
• GCMCCVDPOHOWOG-UHFFFAOYSA-N
• 4,5,6,7-Tetrahydro-7-benzoyloxybenzo[b]thien-4-ylurea
• SCHEMBL11825783

• Inchi： InChI=1S/C16H16N2O3S/c17-16(20)18-12-6-7-13(14-11(12)8-9-22-14)21-15(19)10-4-2-1-3-5-10/h1-5,8-9,12-13H,6-7H2,(H3,17,18,20)
• InChI Key： GCMCCVDPOHOWOG-UHFFFAOYSA-N
• SMILES： C1CC(C2=C(C1NC(=O)N)C=CS2)OC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 316.08828
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 81.42